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Compound of Interest

Compound Name: N-Nitrosodibenzylamine-d10

Cat. No.: B15293092 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling N-Nitrosodibenzylamine-d10. The

following procedural guidance is designed to ensure the safe handling, use, and disposal of

this compound.

Chemical Identifier:

Product Name: N-Nitrosodibenzylamine-d10

CAS Number: 1794791-25-5[1]

Molecular Formula: C₁₄D₁₀H₄N₂O[1]

Molecular Weight: 236.335[1]

Hazard Identification and Classification
N-Nitrosodibenzylamine-d10 is the deuterated form of N-Nitrosodibenzylamine. While specific

toxicity data for the deuterated compound is limited, the hazards are presumed to be similar to

the non-deuterated analogue. N-Nitrosamines as a class are considered potent animal

carcinogens and should be handled with extreme caution.[2]

Based on the data for N-Nitrosodibenzylamine, the following hazards are identified:
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Hazard Class GHS Classification
Precautionary Statement
Codes

Acute Toxicity (Oral)
Harmful if swallowed (H302)[3]

[4]
P270, P301+P312, P330[3]

Germ Cell Mutagenicity
Suspected of causing genetic

defects (H341)[3]
P202, P308+P313[3]

Carcinogenicity May cause cancer (H350)[4] -

Skin Corrosion/Irritation Causes skin irritation (H315)[4] -

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319)[4]
-

Specific target organ toxicity
May cause respiratory irritation

(H335)[4]
-

Note: Deuterated compounds are generally non-radioactive and considered safe for laboratory

use.[5] The primary difference from their non-deuterated counterparts often lies in their

metabolic and pharmacokinetic profiles due to the deuterium isotope effect.[5][6] However, the

fundamental chemical hazards should be considered the same.

Operational and Disposal Plans
Engineering Controls
To minimize exposure, all work with N-Nitrosodibenzylamine-d10 should be conducted in a

designated area with appropriate engineering controls.

Ventilation: Use a certified chemical fume hood for all manipulations of the solid compound

and its solutions.[7] General laboratory ventilation is not sufficient.

Isolation: If possible, isolate the work area to prevent cross-contamination.

Dust Control: The non-deuterated form presents a risk of dust explosion with the enrichment

of fine dust.[3] While the risk for small research quantities is low, care should be taken to

avoid generating dust.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory.

PPE Category Specification Rationale

Hand Protection

Double nitrile gloves are

recommended.[7][8] Butyl

rubber or SilverShield gloves

may be necessary for handling

concentrated solutions.[8]

Provides a barrier against

dermal absorption. Double-

gloving allows for the safe

removal of the outer glove if

contamination occurs.

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.[9] A

face shield should be worn

over safety glasses when there

is a risk of splashing.[9]

Protects eyes from splashes

and airborne particles.

Body Protection

A lab coat (preferably a back-

closure gown) should be worn.

[7][8] For larger quantities or

when there is a higher risk of

contamination, disposable

coveralls are recommended.

[10]

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N-95

respirator may be required for

procedures that could

generate dust or aerosols.[8]

Protects against inhalation of

the compound.

Step-by-Step Handling Procedures
Preparation:

Designate a specific area within a chemical fume hood for the experiment.

Cover the work surface with absorbent, disposable bench paper.
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Assemble all necessary equipment and reagents before handling the compound.

Ensure an appropriate waste container is readily available.

Weighing and Solution Preparation:

Perform all weighing and solution preparation inside the chemical fume hood.

Use anti-static measures if there is a risk of dust accumulation.

Handle the compound with care to avoid generating dust.

Close the container tightly immediately after use.

Administration and Experimental Use:

Keep all containers of N-Nitrosodibenzylamine-d10 clearly labeled and sealed when not

in use.

If working with animals, all administrations and cage manipulations must be performed in a

certified Biological Safety Cabinet (BSC).[7]

Decontamination:

At the end of the procedure, decontaminate all surfaces with an appropriate solvent (e.g.,

isopropanol) followed by soap and water.

Wipe down the exterior of all equipment used.

Dispose of all contaminated disposable materials as hazardous waste.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department.

Waste Disposal
Solid Waste: All solid waste contaminated with N-Nitrosodibenzylamine-d10 (e.g., gloves,

bench paper, pipette tips) must be collected in a designated, sealed, and labeled hazardous

waste container.

Liquid Waste: Collect all liquid waste containing N-Nitrosodibenzylamine-d10 in a sealed,

labeled, and appropriate hazardous waste container. Do not pour down the drain.

Disposal Method: Dispose of all waste through your institution's hazardous waste program.

The recommended disposal method is incineration at a licensed facility.[3]
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Workflow for Safe Handling of N-
Nitrosodibenzylamine-d10

Start: 
Review SDS and SOP

Preparation:
- Designate Fume Hood Area

- Don PPE
- Prepare Materials

Handling:
- Weighing

- Solution Preparation
- Experimental Use

Decontamination:
- Clean Work Surfaces

- Decontaminate Equipment

Emergency Procedure:
- Spill or Exposure
- Follow Protocol

If Incident Occurs

Waste Disposal:
- Segregate Waste
- Label Containers
- Store for Pickup

End: 
Procedure Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
N-Nitrosodibenzylamine-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293092#personal-protective-equipment-for-
handling-n-nitrosodibenzylamine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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